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Compound of Interest

Compound Name: Cinnamyl isovalerate

Cat. No.: B1232534 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cinnamyl isovalerate (CAS No. 140-27-2) is an aromatic ester recognized for its sweet, fruity,

and slightly spicy fragrance profile.[1] It is utilized in the formulation of perfumes, cosmetics,

and as a flavoring agent.[2][3] These application notes provide a comprehensive overview of

the methodologies for the evaluation and application of cinnamyl isovalerate as a fragrance

ingredient, tailored for a scientific audience. The protocols outlined below are based on

established practices in the fragrance and cosmetics industries for assessing the

physicochemical properties, performance, stability, and sensory characteristics of fragrance

materials.

Physicochemical Properties
A thorough understanding of the physicochemical properties of cinnamyl isovalerate is

fundamental for its effective application in fragrance formulations.

Table 1: Physicochemical Data of Cinnamyl Isovalerate
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Property Value Reference(s)

Chemical Name
3-phenylprop-2-en-1-yl 3-

methylbutanoate
[4]

Synonyms
Cinnamyl 3-methylbutanoate,

Isovaleric acid cinnamyl ester
[4]

CAS Number 140-27-2 [5]

Molecular Formula C₁₄H₁₈O₂ [5]

Molecular Weight 218.29 g/mol [5]

Appearance Colorless to pale yellow liquid [5]

Odor Profile

Spicy, floral, fruity, with notes

of rose, apple, cherry, and

melon

[4][6]

Boiling Point 313 - 315 °C at 760 mmHg [7]

Flash Point >100 °C (>212 °F) [8]

Specific Gravity 0.991 - 0.997 @ 25°C [4]

Refractive Index 1.518 - 1.524 @ 20°C [8]

Solubility
Insoluble in water; soluble in

alcohol and oils
[4]

Purity (by GLC) ≥ 97% [4]

Substantivity
Approximately 100 hours on a

smelling strip
[9]

Experimental Protocols
Fragrance Formulation and Incorporation into a
Cosmetic Base
This protocol describes the preparation of a fragrance concentrate containing cinnamyl
isovalerate and its subsequent incorporation into a lotion base.
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Materials:

Cinnamyl isovalerate

Other fragrance raw materials (e.g., essential oils, aroma chemicals)

Dipropylene glycol (DPG) or other suitable solvent

Unscented lotion base

Glass beakers and stirring rods

Digital scale

Protocol:

Fragrance Concentrate Preparation:

Based on the desired fragrance profile, weigh the individual fragrance raw materials,

including cinnamyl isovalerate, into a glass beaker. A sample formulation might include

cinnamyl isovalerate as a modifier to impart fruity and spicy notes.

Add a suitable solvent like DPG to the mixture. The solvent helps to solubilize the solid

components and standardize the concentration of the fragrance oil.

Stir the mixture gently until all components are fully dissolved and the solution is

homogeneous.

Allow the concentrate to mature for a period of 24-48 hours in a cool, dark place to allow

the different notes to blend and harmonize.

Incorporation into Lotion Base:

Weigh the desired amount of unscented lotion base into a clean, sanitized beaker.

Gently warm the lotion base to a temperature not exceeding 35°C. This can help to reduce

the viscosity for easier mixing, but higher temperatures may compromise the preservative

system of the base.
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Add the fragrance concentrate to the lotion base. The typical usage level for a fragrance

concentrate in a lotion is between 0.5% and 2% (w/w), but this should be guided by IFRA

(International Fragrance Association) guidelines and the desired scent intensity.

Stir the mixture slowly and thoroughly until the fragrance concentrate is uniformly

distributed throughout the lotion base. Avoid vigorous mixing, which can incorporate air

bubbles.

Package the final scented lotion in appropriate containers.

Stability Testing of the Scented Cosmetic Product
Stability testing is crucial to ensure that the fragrance and the cosmetic product maintain their

integrity over time.

Materials:

Scented cosmetic product (e.g., lotion)

Environmental chambers (for controlled temperature and humidity)

UV light exposure chamber

pH meter

Viscometer

Gas Chromatography-Mass Spectrometry (GC-MS) equipment

Protocol:

Accelerated Stability Testing:

Place samples of the scented product in environmental chambers under stressed

conditions, such as elevated temperatures (e.g., 40°C ± 2°C) and high humidity (e.g., 75%

RH ± 5%).
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Expose separate samples to cycles of freezing and thawing (e.g., -10°C for 24 hours

followed by 25°C for 24 hours, repeated for three cycles).

Expose other samples to UV light to assess for any light-induced degradation or

discoloration.

At specified time points (e.g., 1, 2, and 3 months), remove samples and evaluate them for

changes in color, odor, pH, and viscosity.

Analyze the fragrance composition of the stored samples using GC-MS to identify any

degradation of cinnamyl isovalerate or other fragrance components.

Real-Time Stability Testing:

Store samples of the scented product under normal storage conditions (e.g., room

temperature, protected from direct sunlight) for the intended shelf life of the product (e.g.,

12, 24, or 36 months).

Evaluate the samples at regular intervals (e.g., 3, 6, 12, 18, 24, and 36 months) for the

same physical and chemical parameters as in the accelerated testing.

Sensory Analysis of Cinnamyl Isovalerate
Sensory analysis is used to characterize the odor profile of cinnamyl isovalerate and to

determine its performance in a finished product.

Materials:

Cinnamyl isovalerate (diluted in a suitable solvent like ethanol)

Odor-free smelling strips (blotters)

Trained sensory panel

Sensory evaluation booths with controlled ventilation and lighting

Protocol:
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Odor Profile Description:

Dip smelling strips into a standardized dilution of cinnamyl isovalerate.

Present the strips to a trained sensory panel.

Panelists evaluate the odor at different time points (top note, middle note, and base note)

and provide descriptive terms for the scent.

Quantitative Descriptive Analysis (QDA):

Develop a set of sensory attributes to describe the fragrance of a product containing

cinnamyl isovalerate.

Train a panel to identify and rate the intensity of each attribute on a linear scale (e.g., a 15-

cm line scale anchored from "low" to "high").

Present coded samples of the scented product to the panelists.

Panelists rate the intensity of each attribute. The data is then statistically analyzed to

create a sensory profile of the product.

Substantivity on Skin:

Apply a standardized amount of the scented product to the forearms of panelists.

At specified time intervals (e.g., 0, 1, 2, 4, 6, and 8 hours), panelists evaluate the intensity

of the fragrance on their skin using a labeled magnitude scale (LMS).

The data is used to determine the longevity and diffusion of the fragrance over time.

Signaling Pathway and Experimental Workflows
The perception of fragrance molecules like cinnamyl isovalerate is initiated by their interaction

with olfactory receptors (ORs), which are a large family of G-protein coupled receptors

(GPCRs) located on the cilia of olfactory sensory neurons in the nasal epithelium.[10] While the

specific OR that binds to cinnamyl isovalerate has not been identified, the general signaling

cascade is well-established.
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Caption: General olfactory signal transduction pathway.

The following diagram illustrates a typical workflow for the evaluation of a fragrance ingredient

like cinnamyl isovalerate.
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Caption: Workflow for fragrance ingredient evaluation.

Safety Considerations
Cinnamyl isovalerate is generally considered safe for use in fragrances and flavors when

used within recommended concentration levels. However, as with all fragrance materials, it is

important to consult the latest safety data sheets (SDS) and the guidelines provided by the

International Fragrance Association (IFRA) for safe usage levels in different product categories.

It is recommended to wear appropriate personal protective equipment (PPE), such as gloves

and safety glasses, when handling the concentrated material.
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Conclusion
Cinnamyl isovalerate is a versatile fragrance ingredient with a pleasant and complex aroma

profile. The protocols outlined in these application notes provide a framework for the systematic

evaluation of its performance and stability in cosmetic formulations. For researchers and drug

development professionals, a thorough understanding of these methodologies is essential for

the successful application of cinnamyl isovalerate and for the development of safe, stable,

and aesthetically pleasing scented products. Further research is warranted to identify the

specific olfactory receptors that interact with cinnamyl isovalerate and to obtain more

quantitative sensory data to guide its application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. 2024.sci-hub.ru [2024.sci-hub.ru]

3. testinglab.com [testinglab.com]

4. breezeipl.com [breezeipl.com]

5. CAS 140-27-2: Cinnamyl isovalerate | CymitQuimica [cymitquimica.com]

6. researchgate.net [researchgate.net]

7. (E)-cinnamyl isovalerate [flavscents.com]

8. cinnamyl isovalerate, 140-27-2 [thegoodscentscompany.com]

9. (E)-cinnamyl isovalerate, 69121-78-4 [thegoodscentscompany.com]

10. Dual Activities of Odorants on Olfactory and Nuclear Hormone Receptors - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for Cinnamyl
Isovalerate as a Fragrance Ingredient]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1232534#using-cinnamyl-isovalerate-as-a-fragrance-
ingredient]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1232534?utm_src=pdf-body
https://www.benchchem.com/product/b1232534?utm_src=pdf-body
https://www.benchchem.com/product/b1232534?utm_src=pdf-body
https://www.benchchem.com/product/b1232534?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/229893014_Sensory_approach_to_measure_fragrance_intensity_on_the_skin
https://2024.sci-hub.ru/152/01576886be6c7e11f3e3267649e1a260/rastogi1995.pdf
https://www.testinglab.com/gc-ms-analysis-for-perfume-compound-identification
http://breezeipl.com/downlod/Specs/Cinnamyl%20Isovalerate.pdf
https://cymitquimica.com/cas/140-27-2/
https://www.researchgate.net/publication/357115556_Sensory_Panel_Performance_Evaluation-Comprehensive_Review_of_Practical_Approaches
https://flavscents.com/library/material/20630271026/a
https://www.thegoodscentscompany.com/data/rw1003391.html
https://www.thegoodscentscompany.com/data/rw1106431.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC2781609/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2781609/
https://www.benchchem.com/product/b1232534#using-cinnamyl-isovalerate-as-a-fragrance-ingredient
https://www.benchchem.com/product/b1232534#using-cinnamyl-isovalerate-as-a-fragrance-ingredient
https://www.benchchem.com/product/b1232534#using-cinnamyl-isovalerate-as-a-fragrance-ingredient
https://www.benchchem.com/product/b1232534#using-cinnamyl-isovalerate-as-a-fragrance-ingredient
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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